Cas no 83567-77-5 (PHOSPHONIC ACID, (1,1-DIFLUORO-2-HYDROXY-2-PHENYLETHYL)-, DIETHYL ESTER)

Phosphonic acid, (1,1-difluoro-2-hydroxy-2-phenylethyl)-, diethyl ester is an organophosphorus compound characterized by its unique difluoro-hydroxy-phenyl-ethyl substituent. This ester derivative exhibits notable stability and reactivity, making it valuable in synthetic organic chemistry, particularly as an intermediate in the preparation of fluorinated phosphonates. Its structure combines a phosphonic acid core with a fluorinated aromatic moiety, offering potential applications in agrochemical and pharmaceutical research. The diethyl ester group enhances solubility in organic solvents, facilitating handling and further functionalization. The compound’s bifunctional nature (hydroxy and phosphonate groups) allows for versatile reactivity, including phosphorylation and nucleophilic substitution pathways. Its controlled fluorination may also influence biological activity or material properties.
PHOSPHONIC ACID, (1,1-DIFLUORO-2-HYDROXY-2-PHENYLETHYL)-, DIETHYL ESTER structure
83567-77-5 structure
Product Name:PHOSPHONIC ACID, (1,1-DIFLUORO-2-HYDROXY-2-PHENYLETHYL)-, DIETHYL ESTER
CAS No:83567-77-5
MF:C12H17F2O4P
MW:294.231551885605
CID:3487956
PubChem ID:124404450
Update Time:2025-05-19

PHOSPHONIC ACID, (1,1-DIFLUORO-2-HYDROXY-2-PHENYLETHYL)-, DIETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • PHOSPHONIC ACID, (1,1-DIFLUORO-2-HYDROXY-2-PHENYLETHYL)-, DIETHYL ESTER
    • (1R)-2-diethoxyphosphoryl-2,2-difluoro-1-phenylethanol
    • diethyl (1,1-difluoro-2-hydroxy-2-phenylethyl)phosphonate
    • 83567-77-5
    • Inchi: 1S/C12H17F2O4P/c1-3-17-19(16,18-4-2)12(13,14)11(15)10-8-6-5-7-9-10/h5-9,11,15H,3-4H2,1-2H3/t11-/m1/s1
    • InChI Key: VHGLJPQOTSBATO-LLVKDONJSA-N
    • SMILES: P(C([C@@H](C1C=CC=CC=1)O)(F)F)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 294.08325234Da
  • Monoisotopic Mass: 294.08325234Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 55.8Ų

PHOSPHONIC ACID, (1,1-DIFLUORO-2-HYDROXY-2-PHENYLETHYL)-, DIETHYL ESTER Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1594282-250mg
Diethyl (1,1-difluoro-2-hydroxy-2-phenylethyl)phosphonate
83567-77-5 98%
250mg
¥2620.00 2024-07-28

Additional information on PHOSPHONIC ACID, (1,1-DIFLUORO-2-HYDROXY-2-PHENYLETHYL)-, DIETHYL ESTER

Research Brief on PHOSPHONIC ACID, (1,1-DIFLUORO-2-HYDROXY-2-PHENYLETHYL)-, DIETHYL ESTER (CAS: 83567-77-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of organophosphorus compounds, particularly those with unique structural and functional properties. Among these, PHOSPHONIC ACID, (1,1-DIFLUORO-2-HYDROXY-2-PHENYLETHYL)-, DIETHYL ESTER (CAS: 83567-77-5) has emerged as a compound of interest due to its potential applications in drug development and biochemical research. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

The compound, characterized by its difluorinated hydroxyphosphonate structure, has been investigated for its role as a bioisostere in medicinal chemistry. Recent studies have demonstrated its utility in mimicking phosphate groups in enzyme inhibitors, particularly in targeting kinases and phosphatases involved in critical signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry explored its incorporation into novel kinase inhibitors, showing enhanced binding affinity and metabolic stability compared to traditional phosphate analogs.

In terms of synthetic methodologies, advancements have been made in the stereoselective preparation of 83567-77-5. A team at the University of Tokyo developed an efficient catalytic asymmetric synthesis route using chiral palladium complexes, achieving high enantiomeric excess (ee >95%) and improved yields (up to 85%). This breakthrough, reported in Angewandte Chemie in early 2024, addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for its biological applications.

Pharmacological evaluations have revealed promising aspects of this phosphonic acid derivative. In vitro studies conducted by Pfizer's research division demonstrated its potent inhibitory effects on protein tyrosine phosphatases (PTPs), with IC50 values in the low micromolar range for several PTP isoforms. These findings, presented at the 2023 ACS National Meeting, suggest potential applications in diabetes and oncology, where PTP modulation is of therapeutic interest.

From a drug delivery perspective, the diethyl ester moiety of 83567-77-5 offers advantages in membrane permeability, as confirmed by recent pharmacokinetic studies. Research published in Molecular Pharmaceutics (2024) showed that the prodrug form exhibits improved oral bioavailability in rodent models compared to the parent phosphonic acid, while maintaining the ability to convert to the active form in target tissues.

Ongoing research is exploring the compound's potential in antiviral applications. Preliminary results from Scripps Research Institute indicate that derivatives of 83567-77-5 show activity against RNA-dependent RNA polymerases of certain flaviviruses. While these findings are still in early stages, they open new avenues for developing broad-spectrum antiviral agents based on this chemical scaffold.

In conclusion, PHOSPHONIC ACID, (1,1-DIFLUORO-2-HYDROXY-2-PHENYLETHYL)-, DIETHYL ESTER (83567-77-5) represents a versatile compound with multiple applications in medicinal chemistry. The recent advancements in its synthesis, coupled with growing understanding of its biological activities, position it as a valuable building block for future drug discovery efforts. Further research is warranted to fully explore its therapeutic potential and optimize its pharmacological properties.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd